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Compound of Interest

Compound Name: Methyl phenylsulfonylacetate

Cat. No.: B1296609

Methyl phenylsulfonylacetate (CAS No. 34097-60-4) is a crystalline solid that has emerged
as a pivotal building block in modern organic synthesis and medicinal chemistry.[1] With the
molecular formula CsH1004S, this compound uniquely combines a reactive methylene group
activated by both an adjacent sulfonyl group and a methyl ester.[2] This dual activation makes it
a highly versatile reagent for carbon-carbon bond formation and the introduction of the critical
phenylsulfonyl moiety into complex molecules. For researchers and drug development
professionals, understanding the nuances of its reactivity, synthesis, and handling is essential
for leveraging its full potential in the creation of novel chemical entities. This guide provides a
comprehensive overview, from fundamental properties to advanced applications and sourcing.

Physicochemical Properties and Specifications

A thorough understanding of a reagent's physical and chemical properties is the foundation of
its effective use in the laboratory. Methyl phenylsulfonylacetate is a white solid with a defined
melting point, making it convenient to handle compared to liquid reagents.[2]
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Property Value Source
CAS Number 34097-60-4 [31[4]
Molecular Formula CoH1004S [1][2]
Molecular Weight 214.24 g/mol [2]
Appearance White Solid [1112]
Melting Point 30°C /86 °F [2]
Boiling Point 165 °C @ 0.05 mmHg

Density 1.305 g/mL at 20 °C

Refractive Index n20/D 1.535

Flash Point >110°C (230°F) [3]

Synthesis Protocol: A Step-by-Step Methodology

While commercially available, understanding the synthesis of methyl phenylsulfonylacetate
provides valuable insight into its reactivity and potential impurities. A common laboratory-scale
preparation involves the esterification of phenylsulfonylacetic acid. An alternative industrial
method proceeds from phenylacetonitrile through hydrolysis and subsequent esterification.

Experimental Protocol: Synthesis from
Phenylacetonitrile

This protocol describes a robust method for the synthesis of methyl phenylsulfonylacetate.
Causality: The reaction proceeds via acid-catalyzed hydrolysis of the nitrile to a carboxylic acid,

followed by an in-situ acid-catalyzed Fischer esterification with methanol. Sulfuric acid serves
as both the catalyst and a dehydrating agent, driving the equilibrium towards the ester product.

» Reaction Setup: In a dry, glass-lined reaction vessel equipped with a stirrer and a condenser,
add methanol.
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Acid Addition: Cool the methanol to below 30°C and slowly add concentrated sulfuric acid
dropwise while stirring. This step is exothermic and requires careful temperature control.

Nitrile Addition: Heat the methanol-sulfuric acid mixture to 90°C. Begin the dropwise addition
of phenylacetonitrile, maintaining the reaction temperature at approximately 95°C. The
addition should be completed over 1.5 hours.

Reaction: Maintain the reaction mixture at 95-100°C for 6 hours to ensure complete
conversion.

Workup - Quenching: Cool the reaction mixture to below 40°C. Carefully dilute the mixture
with water (approximately 0.6 times the reaction volume) to quench the reaction and
precipitate the product.

Workup - Extraction & Neutralization: Allow the mixture to stand and separate the layers.
Wash the organic layer with a saturated sodium carbonate solution to neutralize any
remaining acid, followed by a brine wash.

Drying and Purification: Dry the organic layer over anhydrous calcium chloride. The final
product is purified by fractional distillation under reduced pressure to yield methyl
phenylsulfonylacetate.
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Synthesis Workflow
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Caption: Workflow for the synthesis of methyl phenylsulfonylacetate.
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Core Applications in Drug Discovery and Organic
Synthesis

The true value of methyl phenylsulfonylacetate lies in its application as a versatile synthetic
intermediate. The electron-withdrawing nature of the sulfonyl group significantly acidifies the a-
protons, facilitating deprotonation and subsequent alkylation or acylation reactions.

The Sulfonyl Group: A Privileged Moiety in Medicinal
Chemistry

The methylsulfone motif is frequently incorporated into drug candidates to modulate their
physicochemical properties.[5] Its inclusion can:

o Enhance Solubility: The polar sulfonyl group can improve the aqueous solubility of a
molecule, a critical factor for bioavailability.[5]

e Improve Metabolic Stability: The sulfonyl group is generally stable to metabolic degradation,
protecting adjacent parts of the molecule from enzymatic attack.[5]

o Act as a Hydrogen Bond Acceptor: The oxygen atoms of the sulfonyl group can participate in
hydrogen bonding interactions with biological targets, enhancing binding affinity.

o Modulate Basicity: Its strong electron-withdrawing effect can lower the pKa of nearby basic
nitrogen atoms, which is a common strategy in lead optimization.[5]

Key Synthetic Transformations

Methyl phenylsulfonylacetate is a cornerstone reagent in several important synthetic
strategies.

o Dehydrative Alkylation (Modified Mitsunobu Conditions): It can be used for the methyl
carboxymethylenation of alcohols. This process involves a dehydrative alkylation under
modified Mitsunobu conditions, followed by a desulfonylation step, typically using
magnesium. This sequence provides a powerful method for extending carbon chains.

o Synthesis of Complex Natural Products: The reagent has been instrumental in the total
synthesis of marine eicosanoids like (-)-hybridalactone.[3] In such syntheses, it serves as a
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key building block for constructing complex carbon skeletons through controlled alkylation

steps.

» Julia-Kocienski Olefination: The phenylsulfonyl group is a classic participant in the Julia-

Kocienski olefination, a widely used method for forming carbon-carbon double bonds with

high stereoselectivity. While methyl phenylsulfonylacetate itself is the precursor, its

derivatives are directly used in this powerful transformation.

General Synthetic Application
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Caption: General alkylation-desulfonylation workflow.

Safety, Handling, and Storage

Proper handling of methyl phenylsulfonylacetate is crucial for laboratory safety. It is classified

as harmful if swallowed, inhaled, or in contact with skin, and causes skin and serious eye

irritation.[6]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side-shields or goggles (conforming to EN 166), chemical-resistant gloves, and

a lab coat.[2][6]
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» Handling: Use in a well-ventilated area, preferably within a chemical fume hood.[2][6] Avoid

generating dust. Do not eat, drink, or smoke when using this product.[2][6] Wash hands

thoroughly after handling.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]

o First Aid:

o

attention.[1][2]

o

[¢]

[e]

Inhalation: Move the person to fresh air.[1][6]

Ingestion: Rinse mouth and seek medical help.[1][6]

Major Chemical Suppliers

Eyes: Rinse immediately with plenty of water for at least 15 minutes and seek medical

Skin: Wash off immediately with plenty of water for at least 15 minutes.[1][2]

For researchers requiring high-purity methyl phenylsulfonylacetate, several reputable

suppliers offer this reagent in various quantities. Availability and purity should be confirmed

directly with the supplier.

Supplier Product Name/Purity CAS Number
) ) Methyl phenylsulfonylacetate,
Sigma-Aldrich (Merck) 34097-60-4
97%
o _ Methyl phenylsulfonylacetate,
Thermo Scientific Chemicals 34097-60-4
98%
TCI Chemicals Methyl Phenylsulfonylacetate 34097-60-4
BLD Pharm Methyl Phenylsulfonylacetate 34097-60-4
Methyl phenylsulfonylacetate,
J & K SCIENTIFIC LTD. 34097-60-4
97%
ChemicalBook Methyl phenylsulfonylacetate 34097-60-4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Reagent]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296609#methyl-phenylsulfonylacetate-chemical-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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